Effect of freezing on the length of the penis in Nucella lapillus (L.)
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A809806I
Abstract
When quantifying imposex in Nucella lapillus, two indices are used: the Vas Deferens Sequence Index (VDSI) and the Relative Penis Size Index (RPSI). Freezing and thawing increase the length of the penis in both male and female Nucella lapillus. In the population studied, this had no significant effect on the RPSI, but was potentially an important source of additional variance in the estimation of the mean penis length.
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